1-(4-(Tert-butyl)phenyl)-3-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-(4-tert-butylphenyl)-3-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C21H33N3OS/c1-21(2,3)17-4-6-18(7-5-17)23-20(25)22-14-16-8-11-24(12-9-16)19-10-13-26-15-19/h4-7,16,19H,8-15H2,1-3H3,(H2,22,23,25)
• InChI Key: SZHOWXLUALXJPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)NC(=O)NCC2CCN(CC2)C3CCSC3
• Molecular Formula: C21H33N3OS
• Molecular Weight: 375.6 g/mol

Description

1-(4-(Tert-butyl)phenyl)-3-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C21H33N3OS and its molecular weight is 375.58. The purity is usually 95%.
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Scientific Research Applications

1. Cyclodextrin Complexation and Molecular Devices:

• Research has explored the complexation of similar stilbene compounds with cyclodextrin derivatives, which includes urea-linked cyclodextrins. These complexes can photoisomerize between different forms, potentially functioning as molecular devices. Such studies highlight the potential application of similar urea compounds in the development of responsive, adaptable molecular systems (Lock et al., 2004).

2. Investigation of Furan Compounds and Urea Synthesis:

• The synthesis and properties of various urea derivatives, including those substituted with tert-butyl groups, have been investigated. These studies contribute to the broader understanding of the chemical behavior and potential applications of such urea compounds in chemical synthesis (Ponomarev & Martem'yanova, 1971).

3. Association Studies with Ureas and Quantum Chemical Calculations:

• Research involving N-(pyridin-2-yl),N'-substituted ureas, including tert-butyl variants, has been conducted. These studies focus on their association with other compounds and are supported by quantum chemical calculations. Such research enhances our understanding of the binding and interaction properties of urea compounds, which can be crucial in various chemical and pharmaceutical applications (Ośmiałowski et al., 2013).

4. Synthesis and Metalation of Hindered Ureas:

• The synthesis and metalation of sterically hindered ureas have been a topic of research. This includes the study of urea compounds with bulky substituents like tert-butyl groups, providing insights into their reactivity and potential applications in organic synthesis (Hassel & Seebach, 1978).